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Compound of Interest

Compound Name: 3,5-Difluorobenzonitrile

Cat. No.: B1349092 Get Quote

An In-depth Technical Guide to the Safety Data Sheet of 3,5-Difluorobenzonitrile

This guide provides a comprehensive overview of the safety information for 3,5-
Difluorobenzonitrile (CAS No. 64248-63-1), tailored for researchers, scientists, and

professionals in drug development. The data is compiled from various Safety Data Sheets

(SDS) to ensure a thorough understanding of the substance's hazards, handling, and

emergency procedures.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3,5-Difluorobenzonitrile is

presented below. These characteristics are fundamental for its appropriate handling and

storage.
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Property Value Citations

Molecular Formula C₇H₃F₂N [1][2][3]

Molecular Weight 139.10 g/mol [1][4][5]

Appearance White solid / powder / crystals [2][6][7]

Melting Point 84 - 88 °C [1][2][3][6][7]

Boiling Point 160 - 169 °C at 760 mmHg [2][6][7]

Density 1.26 g/cm³ [7]

Solubility in Water Slightly soluble / Soluble [6][8]

Hazard Identification and Classification
3,5-Difluorobenzonitrile is classified as a hazardous substance. The following table

summarizes its GHS classifications and transportation details.
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Classification Code Description Citations

Acute Toxicity, Oral H301 / H302
Toxic if swallowed /

Harmful if swallowed
[4][9][10][11]

Acute Toxicity, Dermal H312
Harmful in contact

with skin
[4][9][10][11]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled [4][9][10][11]

Skin Irritation H315 Causes skin irritation [4][9][10][11]

Eye Irritation H319
Causes serious eye

irritation
[4][9][10][11]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[4][9][10][11]

Aquatic Hazard (long-

term)
H412

Harmful to aquatic life

with long lasting

effects

[9]

Signal Word - Warning / Danger [1][7][11][12]

Transport Hazard

Class
6.1 Toxic substances [6][7]

Packing Group III - [6][7]

The logical workflow for hazard identification based on its intrinsic properties is illustrated in the

diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzonitrile
https://store.apolloscientific.co.uk/storage/msds/PC2684_msds.pdf
https://downloads.ossila.com/msds/3-5-difluorobenzonitrile.pdf
https://www.echemi.com/sds/3-5-difluorobenzonitrile-pd180521108944.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzonitrile
https://store.apolloscientific.co.uk/storage/msds/PC2684_msds.pdf
https://downloads.ossila.com/msds/3-5-difluorobenzonitrile.pdf
https://www.echemi.com/sds/3-5-difluorobenzonitrile-pd180521108944.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzonitrile
https://store.apolloscientific.co.uk/storage/msds/PC2684_msds.pdf
https://downloads.ossila.com/msds/3-5-difluorobenzonitrile.pdf
https://www.echemi.com/sds/3-5-difluorobenzonitrile-pd180521108944.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzonitrile
https://store.apolloscientific.co.uk/storage/msds/PC2684_msds.pdf
https://downloads.ossila.com/msds/3-5-difluorobenzonitrile.pdf
https://www.echemi.com/sds/3-5-difluorobenzonitrile-pd180521108944.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzonitrile
https://store.apolloscientific.co.uk/storage/msds/PC2684_msds.pdf
https://downloads.ossila.com/msds/3-5-difluorobenzonitrile.pdf
https://www.echemi.com/sds/3-5-difluorobenzonitrile-pd180521108944.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzonitrile
https://store.apolloscientific.co.uk/storage/msds/PC2684_msds.pdf
https://downloads.ossila.com/msds/3-5-difluorobenzonitrile.pdf
https://www.echemi.com/sds/3-5-difluorobenzonitrile-pd180521108944.html
https://store.apolloscientific.co.uk/storage/msds/PC2684_msds.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/290203
https://www.hsppharma.com/apis-and-intermediates/3-5-difluorobenzonitrile-cas-64248-63-1.html
https://www.echemi.com/sds/3-5-difluorobenzonitrile-pd180521108944.html
https://www.capotchem.cn/doc/viewmsds_64248-62-0.html
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.hsppharma.com/apis-and-intermediates/3-5-difluorobenzonitrile-cas-64248-63-1.html
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.hsppharma.com/apis-and-intermediates/3-5-difluorobenzonitrile-cas-64248-63-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Intrinsic Properties

GHS Hazard Classifications

3,5-Difluorobenzonitrile

Toxicity

Irritancy

Environmental Hazard

Acute Toxicity (Oral, Dermal, Inhalation)
H301/H302, H312, H332

Skin Irritation
H315

Eye Irritation
H319

STOT SE (Respiratory)
H335

Aquatic Chronic
H412
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Hazard Identification Workflow

Experimental Protocols
The classifications presented in the Safety Data Sheets are derived from standardized

experimental testing and calculation methods. For instance, acute toxicity values (e.g., LD50)

are typically determined using OECD (Organisation for Economic Co-operation and

Development) test guidelines. Skin and eye irritation studies also follow established protocols

to assess the potential for damage. However, the specific, detailed experimental methodologies

used for 3,5-Difluorobenzonitrile are not provided within the reviewed SDS documents. The

classifications are based on test data, expert judgment, or calculation methods as indicated in

the source documents.[9]

Safe Handling and Storage
Proper handling and storage are crucial to minimize risk. The precautionary statements

outlined in the SDS provide guidance for safe use.
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Category Code Statement Citations

Prevention P261
Avoid breathing

dust/fumes.
[6][9][11][13]

P264

Wash exposed skin

thoroughly after

handling.

[3][6][9][13]

P270

Do not eat, drink or

smoke when using

this product.

[3][6][9][13]

P271

Use only outdoors or

in a well-ventilated

area.

[3][6][9][13]

P280

Wear protective

gloves, protective

clothing, eye

protection, and face

protection.

[6][9][11][13]

Storage P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed.

[6][9][11]

P405 Store locked up. [6][9][11]

Disposal P501

Dispose of

contents/container to

an authorized waste

disposal plant.

[6][9][11]

Handling Recommendations: Avoid all personal contact, including inhalation.[9] Use in a well-

ventilated area and prevent the concentration of dust in hollows.[9] Keep containers securely

sealed when not in use and protect them from physical damage.[9]
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Storage Conditions: Store in original, tightly closed containers in a cool, dry, and well-ventilated

area.[7][8][9] Keep away from incompatible materials such as strong oxidizing agents, strong

acids, strong bases, and strong reducing agents.[6]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures
The following diagram outlines the recommended first-aid procedures in case of exposure.

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Remove to fresh air.
2. Keep comfortable for breathing.

3. If not breathing, give artificial respiration.
4. Call a POISON CENTER or doctor.

Follow these steps

1. Immediately remove all contaminated clothing.
2. Wash skin with plenty of soap and water.

3. If irritation occurs, get medical advice.

Follow these steps

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present and easy to do.

3. Continue rinsing for at least 15 minutes.
4. Get immediate medical attention.

Follow these steps

1. Rinse mouth.
2. Do NOT induce vomiting.

3. Immediately call a POISON CENTER or doctor.

Follow these steps

Click to download full resolution via product page

First-Aid Measures Workflow

Fire-Fighting and Accidental Release Measures
This substance is non-combustible, but its container may burn, emitting poisonous fumes.[9] In

case of a fire or spill, the following emergency protocols should be followed.
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Accidental Release / Spill Fire Response

Emergency Event

Alert personnel and move upwind. Alert Fire Brigade of location and hazard.

Wear appropriate personal protective equipment (PPE).

Contain spill with sand, earth, or vermiculite.
Prevent entry into drains or waterways.

Clean up spills immediately.
Use dry procedures to avoid generating dust.

Place in a labeled container for disposal.

Wear breathing apparatus and protective gloves.

Use extinguishing media suitable for the surrounding area (e.g., water spray, CO₂, dry chemical).

Cool fire-exposed containers with water spray from a protected location.

Click to download full resolution via product page

Emergency Response Protocol

Extinguishing Media: There is no restriction on the type of extinguisher that may be used;

select one that is suitable for the surrounding fire.[9]

Accidental Release: For minor spills, remove all ignition sources and clean up immediately,

avoiding dust generation.[9] For major spills, clear the area of personnel and move upwind.[9]

Alert the fire brigade and contain the spill.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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